Cas no 78234-26-1 (7-Chloro-4-methylisoquinoline)

• Product Name: 7-Chloro-4-methylisoquinoline
• CAS No: 78234-26-1
• MF: C₁₀H₈ClN
• MW: 177.630221366882
• CID: 5061019
• PubChem ID: 20523223
• Update Time: 2025-05-20

7-Chloro-4-methylisoquinoline Chemical and Physical Properties

Names and Identifiers

• 7-chloro-4-methylisoquinoline
• Isoquinoline, 7-chloro-4-methyl-
• 7-Chloro-4-methylisoquinoline

• Inchi： 1S/C10H8ClN/c1-7-5-12-6-8-4-9(11)2-3-10(7)8/h2-6H,1H3
• InChI Key： NVTPHDZYRGQBSV-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(C)=CN=CC=2C=1

Computed Properties

• Exact Mass: 177.0345270g/mol
• Monoisotopic Mass: 177.0345270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 12.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives

Additional information on 7-Chloro-4-methylisoquinoline

Introduction to 7-Chloro-4-methylisoquinoline (CAS No. 78234-26-1)

7-Chloro-4-methylisoquinoline (CAS No. 78234-26-1) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the isoquinoline class, which is known for its diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties.

The structure of 7-Chloro-4-methylisoquinoline consists of a benzene ring fused with a pyridine ring, with a chlorine atom at the 7-position and a methyl group at the 4-position. This unique configuration imparts specific chemical and physical properties that make it an attractive candidate for various research and development activities.

In terms of its synthesis, 7-Chloro-4-methylisoquinoline can be prepared through several methods, including the Pictet-Spengler reaction and other multi-step processes. These synthetic routes have been optimized to improve yield and purity, making the compound more accessible for further studies.

Recent research has focused on the biological activities of 7-Chloro-4-methylisoquinoline. Studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has demonstrated analgesic properties by modulating pain pathways in animal models.

The anti-cancer potential of 7-Chloro-4-methylisoquinoline has also been explored. In vitro studies have shown that it can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the inhibition of key signaling pathways such as PI3K/Akt and MAPK/ERK.

Beyond its direct biological activities, 7-Chloro-4-methylisoquinoline has been used as a building block in the synthesis of more complex molecules with enhanced therapeutic properties. For example, researchers have incorporated this compound into drug conjugates designed to improve drug delivery and reduce side effects.

The pharmacokinetic properties of 7-Chloro-4-methylisoquinoline have also been investigated. Studies have shown that it has good oral bioavailability and a favorable half-life, making it suitable for chronic administration in preclinical models. However, further research is needed to optimize its pharmacokinetic profile for clinical applications.

In terms of safety, preliminary toxicology studies have indicated that 7-Chloro-4-methylisoquinoline is well-tolerated at therapeutic doses. However, as with any new compound, comprehensive safety assessments are essential before advancing to clinical trials.

The potential applications of 7-Chloro-4-methylisoquinoline extend beyond traditional medicinal uses. It has also been explored as a lead compound in the development of novel materials with unique optical and electronic properties. For instance, researchers have synthesized derivatives of this compound that exhibit fluorescence and can be used in imaging applications.

In conclusion, 7-Chloro-4-methylisoquinoline (CAS No. 78234-26-1) is a versatile compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique structure and diverse biological activities make it an attractive candidate for further investigation and development. Ongoing research continues to uncover new possibilities for this intriguing molecule.